Cas no 1805119-65-6 (1-Bromo-2,6-diamino-3-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-2,6-diamino-3-(trifluoromethyl)benzene
• CAS No: 1805119-65-6
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• CID: 4793251
• Update Time: 2023-08-17

1-Bromo-2,6-diamino-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,6-diamino-3-(trifluoromethyl)benzene

• Inchi： 1S/C7H6BrF3N2/c8-5-4(12)2-1-3(6(5)13)7(9,10)11/h1-2H,12-13H2
• InChI Key： GCLWMQDJRMAQQL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(F)(F)F)=C1N)N

Computed Properties

• Exact Mass: 253.967
• Monoisotopic Mass: 253.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52